Cas no 2137101-28-9 ((1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine)
(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine
- EN300-1129356
- 2137101-28-9
- [(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine
-
- Inchi: 1S/C15H22FN/c1-2-3-4-12-5-7-13(8-6-12)15(11-17)9-14(16)10-15/h5-8,14H,2-4,9-11,17H2,1H3
- InChI Key: IQJPNCIWRXZAIV-UHFFFAOYSA-N
- SMILES: FC1CC(C2C=CC(CCCC)=CC=2)(CN)C1
Computed Properties
- Exact Mass: 235.173627868g/mol
- Monoisotopic Mass: 235.173627868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1129356-0.05g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1129356-0.1g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1129356-0.25g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1129356-0.5g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1129356-1.0g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 1g |
$842.0 | 2023-05-25 | ||
| Enamine | EN300-1129356-2.5g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1129356-5.0g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 5g |
$2443.0 | 2023-05-25 | ||
| Enamine | EN300-1129356-10.0g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 10g |
$3622.0 | 2023-05-25 | ||
| Enamine | EN300-1129356-1g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1129356-5g |
[(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]methanamine |
2137101-28-9 | 95% | 5g |
$2443.0 | 2023-10-26 |
(1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine
Professional Introduction to Compound with CAS No. 2137101-28-9 and Product Name: (1R,3R)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine
The compound with the CAS number 2137101-28-9 and the product name (1R,3R)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.
At the core of this compound's appeal lies its sophisticated molecular architecture, which combines a cyclobutylmethanamine moiety with a fluorinated substituent and a butylphenyl group. The presence of the fluorine atom at the 3-position of the cyclobutyl ring introduces a level of electronic and steric modulation that can significantly influence the compound's biological activity. This feature is particularly intriguing in the context of modern drug design, where fluorine atoms are frequently incorporated to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.
The stereochemistry of the compound, specifically the (1R,3R) configuration, further underscores its uniqueness. The precise arrangement of substituents around the chiral centers is critical for achieving optimal biological activity. In recent years, there has been a growing emphasis on enantioselective synthesis and the development of chiral drugs that exhibit enhanced therapeutic profiles. The compound in question aligns well with this trend, as its stereochemical purity is likely to be a key factor in its potential success as a lead molecule.
In the realm of biomedical research, this compound has shown promise in preliminary studies as a potential scaffold for developing novel therapeutic agents. The combination of the cyclobutylmethanamine core with aromatic and fluorinated substituents suggests that it may exhibit properties suitable for various biological targets. For instance, such structures have been explored in the context of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of molecules for potential hits against specific disease targets. The compound's structural features make it an attractive candidate for further investigation using these high-throughput methods.
The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds are known for their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The introduction of a fluorine atom into the cyclobutyl ring of this compound is likely to confer similar benefits, potentially enhancing its half-life and reducing susceptibility to degradation by metabolic enzymes. This is particularly relevant in today's drug development landscape, where optimizing pharmacokinetic profiles is often as critical as achieving high affinity for a target receptor.
Moreover, the butylphenyl group in the structure contributes to its overall complexity and may play a role in determining its solubility and interaction with biological membranes. Butylphenyl derivatives have been studied for their potential applications in both central nervous system disorders and inflammatory conditions. The presence of this moiety in conjunction with the fluorinated cyclobutyl ring suggests that this compound could exhibit multiple modes of action, making it a versatile tool for drug discovery.
The synthesis of such complex molecules presents significant challenges from a chemical standpoint. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct intricate structures like this one with high precision. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have enabled chemists to achieve high enantiomeric purity, which is essential for evaluating the biological activity of chiral compounds.
In conclusion, the compound with CAS number 2137101-28-9 and product name (1R,3R)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a fluorine atom and a butylphenyl group, along with its well-defined stereochemistry, make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of today's most pressing medical challenges.
2137101-28-9 ((1r,3r)-1-(4-butylphenyl)-3-fluorocyclobutylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)